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Compound of Interest

Compound Name: Cp-thionin Il

Cat. No.: B1578370

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cp-thionin Il is a cysteine-rich antimicrobial peptide (AMP) originally isolated from
cowpea (Vigna unguiculata) seeds.[1] Like other thionins, it exhibits broad-spectrum
antimicrobial activity against various pathogens, making it a promising candidate for
therapeutic and agricultural applications.[1][2] Thionins are characterized by a molecular weight
of approximately 5 kDa and a structure stabilized by multiple disulfide bridges.[3][4] Producing
these peptides recombinantly in Escherichia coli offers a cost-effective and scalable alternative
to direct extraction from plants or chemical synthesis.

However, the expression of disulfide-bonded proteins in the typically reducing cytoplasm of E.
coli is a significant challenge.[4] This protocol outlines a robust strategy to overcome this
limitation by expressing Cp-thionin Il as a soluble fusion protein in an engineered E. coli strain
designed to facilitate disulfide bond formation. The proposed workflow utilizes a thioredoxin
(TRX) fusion partner to enhance solubility and a polyhistidine (His-tag) for efficient purification
via immobilized metal affinity chromatography (IMAC).

Data Presentation

Table 1: Properties and Antimicrobial Activity of Native Cp-thionin Il
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Property Description Reference
Source Organism Vigna unguiculata (Cowpea) [1]

Peptide Length 46 amino acids [1]

UniProt ID P84920 [1]

Family Gamma-thionin [1]

MIC vs. E. coli ATCC 25922 64 pg/mL [1]

MIC vs. S. aureus ATCC

25923 128 pg/mL [1]

MIC vs. P. syringae 42 pg/mL [1]

Table 2: Representative Purification Summary for Recombinant Cp-thionin Il (Note: These
values are illustrative and will vary based on experimental conditions.)

. Total L Specific
Purification . Cp-thionin . . .
Protein Activity Yield (%) Purity (%)
Step Il (mg)
(mg) (Uimg)
Clarified
1500 50 100 100 ~3.3
Lysate
IMAC (His-
75 45 1800 90 ~60
tag)
TEV
Cleavage &
48 42 1950 84 ~88
Reverse
IMAC
RP-HPLC
o 35 34 2300 68 >05
Polishing

Visualized Workflows and Constructs
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Fusion Protein Structure

6xHis-ta Thioredoxin (TRX) TEV Protease Cp-thionin Il
9 (Solubility Partner) Cleavage Site (Target Peptide)
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Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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